Homatropine hydrobromide

• CAS No.: 51-56-9
• Product Name: Homatropine hydrobromide
• Molecular Formula: C16H22NO3Br
• Molecular Weight: 356.25 g/mol
• IUPAC Name: [(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] 2-hydroxy-2-phenylacetate;hydrobromide
• Standard InChI: InChI=1S/C16H21NO3.BrH/c1-17-12-7-8-13(17)10-14(9-12)20-16(19)15(18)11-5-3-2-4-6-11;/h2-6,12-15,18H,7-10H2,1H3;1H/t12-,13+,14?,15?
• Standard InChIKey: DWSGTFTVBLXELC-UHFFFAOYSA-N
• Isomeric SMILES: CN1[C@@H]2CC[C@H]1CC(C2)OC(=O)C(C3=CC=CC=C3)O.Br
• SMILES: CN1C2CCC1CC(C2)OC(=O)C(C3=CC=CC=C3)O.Br
• Canonical SMILES: CN1C2CCC1CC(C2)OC(=O)C(C3=CC=CC=C3)O.Br
• Appearance: Off-White Solid
• Melting Point: 214-217°C
• Description: Homatropine Hydrobromide is the hydrobromide salt form of homatropine, a synthetic tertiary amine alkaloid with antimuscarinic properties. Homatropine, a competitive inhibitor of acetylcholine at the muscarinic receptor, blocks parasympathetic nerve stimulation. When applied topically to the eye, dilation of the pupil (mydriasis) and paralysis of accommodation (cycloplegia) result from the local anticholinergic effects on the ciliary muscle and iris.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: AK-Homatropine; Homatropin - POS; homatropine; homatropine hydrobromide, (endo-(+-)-isomer); homatropine hydrochloride, (endo-(+-)-isomer); homatropine sulfate (1:1), (3(R)-endo)-isomer; homatropine sulfate (1:1), (3(S)-endo)-isomer; homatropine sulfate (2:1), endo-isomer; homatropine, (3(S)-endo)-isomer; homatropine, exo-(+-)-isomer; I - Homatrine; Isopto Homatropine; Minims-Homatropin; Minims-Homatropine Hydrobromide
• PubChem Compound: 6419941
• Last Modified: Nov 11 2021